![molecular formula C10H10N2O5 B2567387 (2S)-2-[(3-nitrobenzoyl)amino]propanoic acid CAS No. 117958-15-3](/img/structure/B2567387.png)
(2S)-2-[(3-nitrobenzoyl)amino]propanoic acid
Overview
Description
“(2S)-2-[(3-Nitrobenzoyl)amino]propanoic acid” belongs to the class of organic compounds known as hippuric acids . Hippuric acids are compounds containing hippuric acid, which consists of a benzoyl group linked to the N-terminal of a glycine . The molecular weight of this compound is 238.2 and its molecular formula is C10H10N2O5 .
Molecular Structure Analysis
The molecular structure of “(2S)-2-[(3-nitrobenzoyl)amino]propanoic acid” is represented by the molecular formula C10H10N2O5 . The exact structure visualization is not available in the search results.Physical And Chemical Properties Analysis
“(2S)-2-[(3-nitrobenzoyl)amino]propanoic acid” is a solid compound that should be stored at room temperature . Its molecular weight is 238.2 and its molecular formula is C10H10N2O5 .Scientific Research Applications
Synthesis Applications
Research on the synthesis of dabigatran etexilate, a direct thrombin inhibitor used as an anticoagulant, showcases the utility of related nitrobenzoyl compounds. In one study, the synthesis involved the reaction of 4-methylamino-3-nitrobenzoic acid with ethyl 3-(pyridin-2ylamino)propanoate, followed by a series of reductions and reactions to produce dabigatran etexilate with an overall yield of about 48% (Cheng Huansheng, 2013). Another study followed a similar pathway, highlighting the role of 3-nitrobenzoic acid derivatives in synthesizing important pharmaceutical agents (Chen Na, 2012).
Material Science and Chemistry
The study of molecular salts and cocrystals of 2-chloro-4-nitrobenzoic acid, related to the compound of interest, demonstrates its potential in the design of new materials with specific structural and functional properties. The research focused on the synthesis of molecular salts with pyridyl and benzoic acid derivatives, analyzed through spectroscopic, thermal, and X-ray diffraction techniques (Madhavi Oruganti et al., 2017).
Pharmacological Research
A study on the synthesis and anti-gastric cancer activity of a heterocyclic compound using 4-(methylamino)-3-nitrobenzoic acid as a starting material reveals the compound's potential in cancer research. The synthesized compound showed in vitro anti-cancer activity against three human gastric cancer cell lines (L.-Z. Liu et al., 2019).
Safety and Hazards
properties
IUPAC Name |
(2S)-2-[(3-nitrobenzoyl)amino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O5/c1-6(10(14)15)11-9(13)7-3-2-4-8(5-7)12(16)17/h2-6H,1H3,(H,11,13)(H,14,15)/t6-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDBXKLYOJGRINM-LURJTMIESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)O)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[[(E)-3-[3-[(2-chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid](/img/structure/B2567305.png)
![7-methyl-6-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one](/img/structure/B2567311.png)
![5-Methyl-3-(4-methylphenyl)-7-(4-phenylpiperazin-1-yl)pyrazolo[1,5-a]pyrimidine](/img/structure/B2567312.png)
![3-[(4-methylphenyl)sulfonylamino]-N-(2,4,6-trimethylphenyl)propanamide](/img/structure/B2567316.png)
![2-[(trimethyl-1H-pyrazol-4-yl)oxy]acetic acid](/img/structure/B2567323.png)
